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For Researchers, Scientists, and Drug Development Professionals

Introduction

Thalidomide-O-PEG3-alcohol is a heterobifunctional molecule integral to the development of
Proteolysis Targeting Chimeras (PROTACS). It comprises three key components: the
thalidomide moiety, which serves as a ligand for the E3 ubiquitin ligase Cereblon (CRBN); a
three-unit polyethylene glycol (PEG3) linker; and a terminal alcohol group available for further
chemical modification.[1] This molecule is a valuable building block in the synthesis of
PROTACSs, which are designed to selectively target and degrade specific proteins of interest
within the cell.

The thalidomide component of this molecule hijacks the cell's natural protein disposal system.
By binding to Cereblon, a substrate receptor of the CUL4-DDB1-RBX1 E3 ubiquitin ligase
complex, it allows for the recruitment of this complex to a target protein. The PEG3 linker
provides the necessary spatial separation between the thalidomide and a ligand for the target
protein, facilitating the formation of a ternary complex (Target Protein-PROTAC-E3 Ligase). The
terminal alcohol functionality allows for the covalent attachment of a ligand specific to the
protein of interest, completing the PROTAC structure.

This technical guide provides an in-depth overview of the structure, properties, and application
of Thalidomide-O-PEG3-alcohol in the context of PROTAC-mediated protein degradation.
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Chemical Structure and Properties

Thalidomide-O-PEG3-alcohol is a synthetic molecule designed for use in the construction of
PROTACSs. Its structure is characterized by the attachment of a triethylene glycol linker to the 4-
position of the phthalimide ring of thalidomide, terminating in a primary alcohol.

Table 1: General Properties of Thalidomide-O-PEG3-alcohol

Property Value Source

CAS Number 2286368-57-6 [11[2]

Chemical Formula C19H22N208 [2]

Molecular Weight 406.39 g/mol [2]

Appearance White to off-white solid General knowledge
Purity (typical) =>95% (HPLC) [2]

Table 2: Physicochemical Properties of Thalidomide-O-PEG3-alcohol (Predicted and
Experimental Analogs)

Property Value Notes

Data for the specific molecule

is not publicly available.

Thalidomide has a high
Melting Point Not available melting point (275 °C), which is
expected to be significantly
lowered by the flexible PEG

linker.

Not applicable, likely to

Boiling Point Not available decompose at high

temperatures.

Soluble in DMSO, DMF. Based on the general solubility

Solubility

Sparingly soluble in methanol

and ethanol. Insoluble in water.

of thalidomide and PEGylated

compounds.[3]
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Table 3: Spectroscopic Data for Thalidomide (as a reference)

Spectroscopic Data Key Features Source

6 11.00 (s, 1H, NH), 7.89 (m,
1H NMR (DMSO-d6) 4H, Ar-H), 5.16 (dd, 1H), 2.90- [4]
2.08 (m, 4H, piperidine-H)

m/z 259.1 - 84.0 (for

Mass Spectrometry thalidomide) el

Note: Specific experimental NMR and mass spectrometry data for Thalidomide-O-PEG3-
alcohol are not readily available in the public domain. The data for the parent compound,

thalidomide, is provided for reference.

Signaling Pathway: PROTAC-Mediated Protein

Degradation

Thalidomide-O-PEG3-alcohol is a key component in the construction of PROTACSs that hijack
the ubiquitin-proteasome system to induce the degradation of a target protein. The general

signaling pathway is depicted below.
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Cellular Environment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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